Cas no 1214059-84-3 (3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride)

• Product Name: 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride
• CAS No: 1214059-84-3
• MF: C₈H₈ClFN₂O
• MW: 202.613324165344
• MDL: MFCD11841258
• CID: 4578175
• PubChem ID: 45595299
• Update Time: 2025-09-28

3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride
• 3-Amino-6-fluoroindolin-2-one hydrochloride
• 3-amino-6-fluoro-1,3-dihydroindol-2-one;hydrochloride
• SB64737

• MDL： MFCD11841258
• Inchi： 1S/C8H7FN2O.ClH/c9-4-1-2-5-6(3-4)11-8(12)7(5)10;/h1-3,7H,10H2,(H,11,12);1H
• InChI Key： IJUQOFGTFWJQEH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)NC(C2N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride

Introduction to 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride (CAS No. 1214059-84-3)

3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride, identified by the chemical identifier CAS No. 1214059-84-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule belongs to the indole derivative family, a class of compounds widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of both amino and fluoro substituents, contribute to its unique chemical properties and biological interactions, making it a subject of considerable interest in drug discovery and development.

The indole core of 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride is a privileged scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. The introduction of a fluorine atom at the 6-position and an amino group at the 3-position introduces specific electronic and steric effects that can influence the compound's binding affinity and selectivity towards biological targets. Such modifications are often employed to enhance pharmacological activity while minimizing side effects, a key consideration in modern drug design.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict and optimize the interactions of 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride with biological targets. These studies have highlighted the compound's potential as an inhibitor of enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The fluoro substituent, in particular, has been shown to improve metabolic stability and binding affinity, while the amino group provides a site for further functionalization or covalent bonding interactions.

In the context of oncology research, 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride has been investigated for its potential role in modulating signaling pathways associated with tumor growth and metastasis. Preclinical studies have demonstrated that this compound can interfere with key molecular targets such as kinases and transcription factors, thereby inhibiting cancer cell proliferation. The fluorine atom's ability to enhance binding interactions with these targets has been particularly noteworthy, suggesting that this compound may offer a novel approach to cancer therapy.

The pharmacokinetic properties of 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride are also of great interest. Its hydrochloride salt form improves solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the stability of the compound under various conditions has been assessed through rigorous analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have confirmed the structural integrity of the molecule under physiological conditions, reinforcing its suitability for further development.

From a synthetic chemistry perspective, 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride represents an excellent example of how strategic functional group manipulation can yield bioactive molecules with tailored properties. The synthesis involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Researchers have leveraged cross-coupling reactions, nucleophilic substitutions, and cyclization strategies to construct the indole core efficiently. These synthetic approaches not only highlight the versatility of indole derivatives but also provide valuable insights for developing related compounds with improved pharmacological profiles.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity due to changes in electronic distribution and steric effects. In the case of 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride, the fluorine atom at the 6-position plays a crucial role in optimizing interactions with biological targets. This has been demonstrated through various experimental techniques such as X-ray crystallography and molecular dynamics simulations, which provide detailed insights into how the compound binds to its intended targets.

Moreover, recent studies have explored the potential applications of 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The indole scaffold is known to interact with neurotransmitter systems involved in these conditions, making it a promising candidate for developing neuroprotective agents. Preliminary findings suggest that this compound can modulate key enzymes associated with neurodegeneration by inhibiting oxidative stress and promoting neuronal survival.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride has been evaluated for its absorption, distribution, metabolism, excretion (ADME) profile through both in vitro and in vivo studies. These assessments have provided valuable data on how the compound behaves within different biological systems, guiding further optimization efforts aimed at improving its therapeutic index.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 3-Amino-6-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride's potential applications across multiple therapeutic areas. By integrating knowledge from computational biology, synthetic chemistry, and pharmacology， researchers are working towards translating laboratory findings into clinical reality. This interdisciplinary approach underscores the importance of innovative compounds like CAS No 1214059 - 84 - 3 in advancing modern medicine.

The future prospects for 3-Amino--fluoro--dihydro--indol--one hydrochloride (CAS No 1214059 - 84 - 3) are promising， given its unique structural features， bioactivity，and synthetic accessibility。 Continued research will likely uncover additional therapeutic applications， further solidifying its position as a valuable asset in pharmaceutical development。 As our understanding of molecular interactions deepens， so too will our ability to harness compounds like this one for treating complex diseases.